Cas no 1378269-16-9 (Benzyl 2-aminobut-3-enoate)
Benzyl 2-aminobut-3-enoate Chemical and Physical Properties
Names and Identifiers
-
- 1378269-16-9
- benzyl 2-aminobut-3-enoate
- EN300-8633505
- SCHEMBL8025769
- Benzyl 2-aminobut-3-enoate
-
- MDL: MFCD20715872
- Inchi: 1S/C11H13NO2/c1-2-10(12)11(13)14-8-9-6-4-3-5-7-9/h2-7,10H,1,8,12H2
- InChI Key: YYHMDCJAANGMEX-UHFFFAOYSA-N
- SMILES: O(C(C(C=C)N)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 191.094628657g/mol
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.3Ų
Benzyl 2-aminobut-3-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8633505-1g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 1g |
$699.0 | 2023-09-02 | ||
| Enamine | EN300-8633505-5g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 5g |
$2028.0 | 2023-09-02 | ||
| Enamine | EN300-8633505-10g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 10g |
$3007.0 | 2023-09-02 | ||
| Enamine | EN300-8633505-0.05g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 0.05g |
$744.0 | 2025-02-21 | |
| Enamine | EN300-8633505-0.1g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 0.1g |
$779.0 | 2025-02-21 | |
| Enamine | EN300-8633505-0.25g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 0.25g |
$814.0 | 2025-02-21 | |
| Enamine | EN300-8633505-0.5g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 0.5g |
$849.0 | 2025-02-21 | |
| Enamine | EN300-8633505-1.0g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 1.0g |
$884.0 | 2025-02-21 | |
| Enamine | EN300-8633505-2.5g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 2.5g |
$1735.0 | 2025-02-21 | |
| Enamine | EN300-8633505-5.0g |
benzyl 2-aminobut-3-enoate |
1378269-16-9 | 95.0% | 5.0g |
$2566.0 | 2025-02-21 |
Benzyl 2-aminobut-3-enoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Benzyl 2-aminobut-3-enoate
Benzyl 2-aminobut-3-enoate (CAS No. 1378269-16-9): A Comprehensive Overview in Modern Chemical Biology
Benzyl 2-aminobut-3-enoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1378269-16-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzyl ester and α,β-unsaturated amine functional groups, has garnered attention due to its structural versatility and potential biological activities. The compound's unique chemical profile positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and drug discovery.
The structural motif of Benzyl 2-aminobut-3-enoate consists of a butenolide backbone linked to a benzyl group via an ester bond. This configuration imparts distinct reactivity and interaction capabilities, making it a promising candidate for modulating biological pathways. The presence of both an amine and an α,β-unsaturated carbonyl group allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. Such structural features are particularly relevant in the design of molecules that interact with biological targets, such as enzymes and receptors.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural features. The α,β-unsaturated amine moiety is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity. Additionally, the benzyl ester group can serve as a handle for further derivatization, allowing for the creation of libraries of compounds with varying biological activities. These attributes make Benzyl 2-aminobut-3-enoate an attractive starting point for medicinal chemists seeking to develop innovative drugs.
One of the most compelling aspects of Benzyl 2-aminobut-3-enoate is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation can have profound effects on cellular function. The compound's ability to interact with enzymatic active sites has led to investigations into its efficacy as an inhibitor or modulator of various enzymes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain hydrolases and oxidoreductases, which are implicated in metabolic disorders and inflammatory diseases.
The benzyl group in Benzyl 2-aminobut-3-enoate also contributes to its potential biological relevance. Benzyl derivatives are well-documented for their pharmacological properties, including analgesic, anti-inflammatory, and antimicrobial activities. By incorporating this moiety into a bioactive molecule, researchers can leverage its known benefits while exploring new therapeutic possibilities. The combination of the benzyl ester and α,β-unsaturated amine functionalities creates a versatile scaffold that can be further optimized through structure-based drug design approaches.
Advances in computational chemistry have further enhanced the exploration of Benzyl 2-aminobut-3-enoate and its derivatives. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can guide the design of more potent and selective inhibitors by identifying key residues involved in binding and optimizing the compound's structure accordingly. Such high-throughput virtual screening methods have accelerated the discovery process, enabling scientists to rapidly evaluate large libraries of compounds for their potential therapeutic value.
In addition to its enzymatic interactions, Benzyl 2-aminobut-3-enoate has shown promise in other areas of research. For example, its structural features make it a suitable candidate for developing probes that can visualize biological processes in real-time. Fluorescent analogs of this compound could be used to track enzyme activity or monitor changes in cellular environments under different conditions. Such applications would provide valuable insights into disease mechanisms and aid in the development of diagnostic tools.
The synthesis of Benzyl 2-aminobut-3-enoate presents another avenue for innovation. Researchers have developed various synthetic routes that allow for efficient production of this compound while maintaining high purity standards. These methods often involve multi-step organic transformations that highlight the compound's reactivity and adaptability. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with greater precision and scalability, facilitating their use in both academic research and industrial applications.
The growing body of literature on Benzyl 2-aminobut-3-enoate underscores its importance as a chemical biology tool. Researchers across multiple disciplines have utilized this compound to study fundamental biological processes and explore new therapeutic strategies. Its versatility as a scaffold for drug discovery continues to inspire new investigations into its potential applications in medicine and biotechnology.
In conclusion, Benzyl 2-aminobut-3-enoate (CAS No. 1378269-16-9) represents a fascinating compound with significant implications for modern chemical biology. Its unique structural features enable diverse interactions with biological targets, making it a valuable asset in drug development efforts. As research progresses, we can expect further insights into its pharmacological properties and applications across various fields of study.
1378269-16-9 (Benzyl 2-aminobut-3-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)